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Compound of Interest

Compound Name: 4-Chloroquinoline-2-carboxylic acid

CAS No.: 15733-82-1

Cat. No.: B090781

Get Quote

4-Chloroquinoline-2-carboxylic acid is a heterocyclic organic compound that serves as a pivotal building block in synthetic chemistry.[1] Its quinolin

a benzene ring fused to a pyridine ring, is a "privileged scaffold" in drug discovery, appearing in numerous natural and synthetic bioactive molecules.[

4-position and a carboxylic acid at the 2-position creates a unique electronic and steric environment, rendering the molecule a highly versatile interme

agrochemicals, and advanced materials.[3][4] This guide provides a comprehensive technical overview of its properties, synthesis, applications, and h

professionals.

Core Identification:

CAS Number: 15733-82-1[3][5][6][7]

Molecular Formula: C₁₀H₆ClNO₂[1][5]

Molecular Weight: 207.61 g/mol [1][3][5]

Physicochemical Properties
The functional groups of 4-Chloroquinoline-2-carboxylic acid dictate its physical and chemical behavior, influencing its reactivity and suitability for v

Property Value / Description Source(s)

CAS Number 15733-82-1 [5][6][7]

Molecular Formula C₁₀H₆ClNO₂ [1][5]

Molecular Weight 207.61 g/mol [3][5]

IUPAC Name 4-chloroquinoline-2-carboxylic acid [3]

Purity Typically ≥ 95% [1][5]

Appearance White or grey solid [4]

GHS Signal Word Warning [3]

GHS Hazard Class Irritant [3]

Synthesis Strategies: Constructing the Core Scaffold
The synthesis of substituted quinolines is a well-established field of organic chemistry, with several named reactions providing access to the core ring

chloroquinoline-2-carboxylic acid requires precise regioselective control.
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The general approach involves either building the quinoline ring with the desired functionalities already present on the precursors or performing regios

quinoline ring.
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Caption: Key application areas derived from the 4-Chloroquinoline-2-carboxylic acid scaffold.

Pharmaceutical Development: The compound is a key intermediate for synthesizing molecules targeting infectious diseases, inflammation, and can

class of antibacterial agents that function by inhibiting bacterial DNA gyrase and topoisomerase IV, enzymes essential for DNA replication. [8]Its de

anticancer properties. [4]* Agrochemical Chemistry: It is used in the formulation of effective pesticides and herbicides, where it can enhance the eff

Science: The compound can be incorporated into polymers and coatings to improve chemical resistance and durability. [4]* Analytical and Biochem

ring and the oxygens of the carboxylic acid can act as a chelating agent for metal ions, a property exploited in developing sensitive analytical detec

research for enzyme inhibition and receptor binding studies. [4]Computational methods like molecular docking are used to predict how derivatives m

SARS-CoV-2 main protease. [3]
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Confirming the identity and purity of 4-Chloroquinoline-2-carboxylic acid is critical for its use in synthesis and research.

High-Performance Liquid Chromatography (HPLC): This is the primary method for assessing purity. [4][9]A typical method for related quinoline com

(e.g., C18) with a mobile phase consisting of a buffered aqueous solution and an organic modifier like methanol or acetonitrile. [10]Detection is com

Spectroscopic Methods:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are used to confirm the molecular structure by analyzing the chemical shifts

carbons in the molecule.

Mass Spectrometry (MS): Provides the exact mass of the compound, confirming its molecular formula.

Safety and Handling
As with any laboratory chemical, proper safety protocols must be followed when handling 4-Chloroquinoline-2-carboxylic acid.

General Hazards: The compound is classified as an irritant, causing skin, eye, and respiratory irritation. [3][11]* Personal Protective Equipment (PP

chemical-resistant gloves, safety goggles, and a lab coat. [12]* Handling: Handle in a well-ventilated area, preferably within a chemical fume hood, 

with skin and eyes. [14]* First Aid Measures:

Skin Contact: Wash off immediately with plenty of soap and water. [12][13] * Eye Contact: Rinse thoroughly with plenty of water for at least 15 mi

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. [12][13] * Ingestion: Rinse mouth with water and consult a phys

unconscious person. [13]* Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container. [14]

Conclusion
4-Chloroquinoline-2-carboxylic acid (CAS No: 15733-82-1) is more than just a chemical intermediate; it is a versatile platform for innovation. Its est

profile provide chemists and drug discovery professionals with a powerful tool for creating next-generation molecules. From life-saving pharmaceutica

stemming from this core scaffold underscore its significance in modern chemical science. A thorough understanding of its properties, synthesis, and h
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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